Cas no 1000577-43-4 (5-Isobutyl-1-methylpiperazin-2-one dihydrochloride)

5-Isobutyl-1-methylpiperazin-2-one dihydrochloride structure
1000577-43-4 structure
Product Name:5-Isobutyl-1-methylpiperazin-2-one dihydrochloride
CAS No:1000577-43-4
MF:C9H18N2O
MW:170.252022266388
CID:3160695
PubChem ID:44630637
Update Time:2025-04-21

5-Isobutyl-1-methylpiperazin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Isobutyl-1-methylpiperazin-2-one dihydrochloride
    • AKOS015837533
    • 1000577-43-4
    • Inchi: 1S/C9H18N2O/c1-7(2)4-8-6-11(3)9(12)5-10-8/h7-8,10H,4-6H2,1-3H3
    • InChI Key: UUCLKCBICYZVPW-UHFFFAOYSA-N
    • SMILES: O=C1CNC(CN1C)CC(C)C

Computed Properties

  • Exact Mass: 170.141913g/mol
  • Monoisotopic Mass: 170.141913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 170.25g/mol
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.3Ų
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